BENGH@ Methodological & Application

Check Availability & Pricing

Application Notes and Protocols for 1-
Dimethylamino-2-methylpentan-3-one

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

1-Dimethylamino-2-methylpentan-
Compound Name:
3-one

cat. No.: B1305268

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed safety precautions, handling protocols, and emergency
procedures for 1-Dimethylamino-2-methylpentan-3-one (CAS No: 51690-03-0). The
information is compiled to ensure the safe use of this compound in a laboratory setting.

Section 1: Chemical and Physical Properties

1-Dimethylamino-2-methylpentan-3-one is a colorless to light yellow liquid.[1] It is soluble in
organic solvents like ethanol, acetone, and ether.[2]

Property Value Reference
Molecular Formula C8H17NO [3]
Molecular Weight 143.23 g/mol [3114]

CAS Number 51690-03-0 [3]

Boiling Point 160-161 °C [2]

Density ~0.84-0.88 g/mL [2]

Section 2: Safety and Hazard Information
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The toxicological properties of 1-Dimethylamino-2-methylpentan-3-one have not been
thoroughly investigated.[3] Therefore, it should be handled with caution, assuming it is
potentially hazardous. It is known to be irritating, corrosive, and slightly toxic.[2] Contact with
skin, eyes, or inhalation may cause irritation or injury.[2]

GHS Hazard Classification:

Pictogram Signal Word Hazard Statements

H317: May cause an allergic
L Warning skin reaction.H319: Causes

serious eye irritation.

Note: There are conflicting reports on GHS classification. One source indicates it may not meet
GHS hazard criteria.[4] However, it is prudent to adhere to the more stringent classification.

Precautionary Statements:

Code Statement

Wear protective gloves/protective clothing/eye

P280 ) )

protection/face protection.

IF IN EYES: Rinse cautiously with water for
P305+P351+P338 several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.

Section 3: Experimental Protocols

3.1 Personal Protective Equipment (PPE)

A comprehensive list of required PPE is provided below.
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Category Equipment Specifications

) Safety glasses with side- Must be worn at all times in the
Eye/Face Protection )
shields or goggles. laboratory.

] ] Gloves must be inspected prior
) ) Chemical-resistant gloves )
Skin Protection o to use and disposed of
(e.g., nitrile).
properly after.[3]

Lab coat.

For higher-level protection, use
Use in a well-ventilated area or  appropriate respirators (e.g.,
under a fume hood. type OV/AG/P99 US or ABEK-
P2 EU EN 143).[3]

Respiratory Protection

3.2 Safe Handling Procedures

e Engineering Controls: All work should be conducted in a well-ventilated laboratory, preferably
within a chemical fume hood.[5][6] Eyewash stations and safety showers must be readily
accessible.[6]

» Handling: Avoid contact with skin and eyes.[2][6] Do not breathe vapors or mist.[3] Avoid
formation of dust and aerosols.[3][5]

o Storage: Store in a cool, dry, and well-ventilated place.[7] Keep the container tightly sealed.

[31[5]
e Hygiene: Wash hands thoroughly after handling.[3]
3.3 Spill Response Protocol

In the event of a spill, follow the protocol outlined below.
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Caption: Workflow for responding to a chemical spill.

3.4 First Aid Measures

Immediate medical attention is crucial in case of exposure.

Exposure Route First Aid Procedure

) Move the person to fresh air. If not breathing,
Inhalation ) o o o
give artificial respiration. Consult a physician.[3]

) Wash off with soap and plenty of water. Consult
Skin Contact -
a physician.[3]

Rinse thoroughly with plenty of water for at least
Eye Contact ) o
15 minutes and consult a physician.[3]

DO NOT induce vomiting. Never give anything
Ingestion by mouth to an unconscious person. Rinse

mouth with water and consult a physician.[3]

Section 4: Firefighting and Disposal

4.1 Firefighting Measures

e Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[3]

e Special Hazards: Combustion may produce carbon oxides, nitrogen oxides (NOx), and
hydrogen chloride gas.[3]
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o Firefighter Protection: Wear self-contained breathing apparatus for firefighting if necessary.

[3]
4.2 Disposal Considerations

Dispose of the chemical and any contaminated materials in accordance with local, state, and
federal regulations. Do not let the product enter drains.[3]

Section 5: Logical Relationship of Safety Protocols

The following diagram illustrates the hierarchical relationship of safety measures when working
with 1-Dimethylamino-2-methylpentan-3-one.

Elimination/Substitution (Most Effective)

Engineering Controls (e.g., Fume Hood)

Administrative Controls (e.g., SOPs, Training)

Personal Protective Equipment (Least Effective)

Click to download full resolution via product page

Caption: Hierarchy of safety controls.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1305268#safety-precautions-and-msds-for-1-
dimethylamino-2-methylpentan-3-one]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact
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